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Compound of Interest

Compound Name: 2,2',5,6'-Tetrabromobiphenyl

CAS No.: 60044-25-9

Cat. No.: B147475

Get Quote

Executive Technical Summary
Compound Identity: 2,2',5,6'-Tetrabromobiphenyl (IUPAC Congener: PBB-53) CAS Registry

Number: 60044-25-9 (Generic PBBs: 59536-65-1) Class: Polybrominated Biphenyl (PBB),

Tetrabromo- homolog.[1]

PBB-53 is a tri-ortho substituted congener.[1] Unlike the planar, dioxin-like PBBs (e.g., PBB-

77), the presence of three bromine atoms at the ortho positions (2, 2', 6') induces significant

steric hindrance, forcing the biphenyl rings into a non-planar, twisted configuration (dihedral

angle ~90°).[1] This structural feature dictates its environmental stability, photolytic behavior,

and metabolic susceptibility.[1] While less toxic than coplanar congeners via the AhR-mediated

pathway, PBB-53 serves as a critical precursor that can degrade into more toxic, lower-

brominated congeners or metabolize into endocrine-disrupting hydroxylated derivatives (OH-

PBBs).[1]

Physicochemical Profile & Partitioning
Understanding the degradation of PBB-53 requires establishing its baseline partitioning

behavior. As a hydrophobic organohalogen, it exhibits high lipid affinity and low water solubility.
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[1]

Property Value / Range (Est.) Environmental Implication

Molecular Weight 469.79 g/mol
Moderate volatility; transport

via particulate matter.[1]

Log Kow 5.90 – 6.20*
High bioaccumulation potential

in lipid tissues.

Water Solubility < 20 µg/L (ppb)
Rapid partitioning into

sediment/soil organic carbon.

Vapor Pressure ~10-6 Pa (25°C)

Semi-volatile; subject to long-

range atmospheric transport.

[1]

Henry’s Law Const. ~1-5 Pa[1]·m³/mol
Volatilization from water bodies

is a viable loss pathway.

*Note: Values estimated based on structural isomers (e.g., PBB-52) due to limited congener-

specific experimental data.

Abiotic Degradation: Photolytic Debromination
Photolysis is the dominant abiotic degradation pathway for PBB-53 in surface waters and

atmospheric phases. The mechanism involves UV-induced homolytic fission of the C-Br bond.

[1]

Mechanistic Pathway[1][2][3]
Excitation: Absorption of UV light (λ > 290 nm) excites PBB-53 to a singlet state, which

undergoes intersystem crossing to a triplet state.[1]

Homolysis: The C-Br bond cleaves, generating a PBB aryl radical and a bromine radical

(Br[1]•).

Hydrogen Abstraction: The aryl radical abstracts a hydrogen atom from the solvent or

organic matter, resulting in a lower brominated congener (Tribromobiphenyl).[1]
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Regioselectivity: For PBB-53 (2,2',5,6'), steric relief drives the reaction.[1]

Ortho-loss: Removal of Br from the 2, 2', or 6' positions relieves steric strain, potentially

allowing the ring to adopt a more planar conformation.[1]

Meta-loss: Removal of the 5-Br is electronically favored but sterically less significant.[1]

Critical Risk: If PBB-53 loses an ortho bromine (e.g., forming 2,5,6'-TriBB), the product may

possess higher planarity and thus higher affinity for the Aryl Hydrocarbon Receptor (AhR),

increasing toxicity.[1]

Experimental Protocol: Photolysis Kinetics
Objective: Determine the quantum yield and half-life of PBB-53 under simulated sunlight.

Preparation: Dissolve PBB-53 (10 µM) in aqueous acetonitrile (80:20 v/v) or hexane (for

atmospheric simulation).

Irradiation: Expose samples to a Xenon arc lamp (simulated solar spectrum) or UV-B reactor

(300 nm).

Sampling: Aliquot 1 mL samples at t = 0, 5, 10, 30, 60, 120 mins.

Quenching: Add isooctane containing an internal standard (e.g., PCB-209) to extract

analytes.[1]

Analysis: Analyze via GC-µECD or GC-MS (SIM mode) monitoring m/z 470 (Tetra), 392 (Tri),

and 312 (Di).

Calculation: Plot ln[C/C₀] vs. time to derive the pseudo-first-order rate constant (

).

Biotic Degradation: Microbial Reductive
Dehalogenation
In anaerobic sediments, PBB-53 undergoes reductive debromination mediated by

organohalide-respiring bacteria (e.g., Dehalococcoides, Sulfurospirillum).[1]
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Mechanistic Pathway
Bacteria utilize PBB-53 as an electron acceptor.[1]

Reaction:

Regioselectivity: Microbial systems typically favor the removal of meta and para halogens

over ortho halogens due to the accessibility of the enzymatic active site.

Predicted Fate: PBB-53 (2,2',5,6') contains a single meta-bromine (position 5).[1]

Primary Step: Removal of 5-Br

2,2',6'-Tribromobiphenyl.[1]

Secondary Step: Further degradation of ortho-bromines is kinetically slow, leading to the

accumulation of ortho-substituted congeners (e.g., 2,2'-DiBB) in the environment.[1]

Experimental Protocol: Anaerobic Microcosm Assay
Objective: Assess the biodegradability of PBB-53 in sediment slurries.

Medium Setup: Prepare reduced mineral salts medium (bicarbonate buffered, pH 7.2) under

N₂/CO₂ (80:20).

Inoculation: Add 10% (w/v) anaerobic sediment (e.g., from a PCB-impacted site) or a defined

Dehalococcoides culture.[1]

Spiking: Spike PBB-53 (dissolved in acetone carrier, <0.1% vol) to a final concentration of 5

mg/kg sediment.

Incubation: Incubate in sealed serum bottles at 25°C in the dark (static).

Controls: Sterile control (autoclaved sediment) to distinguish biotic vs. abiotic loss.

Extraction: At intervals (0, 14, 30, 60, 90 days), sacrifice bottles. Extract sediment with

hexane:acetone (1:1) via ultrasonication.[2]
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Sulfur Cleanup: Treat extracts with activated copper or TBA sulfite reagent to remove

elemental sulfur (interferes with GC-ECD).[1]

Mammalian Metabolism & Toxicology
For drug development and toxicology professionals, the metabolic stability of PBB-53 is a key

differentiator from the recalcitrant PBB-153.[1]

Structure-Activity Relationship (SAR): Metabolism by Cytochrome P450 (CYP) requires

adjacent unsubstituted carbon atoms (vicinal hydrogens) to form an arene oxide intermediate.

[1]

PBB-53 Structure:

Ring 1 (2,5-Br): Hydrogens at 3, 4,[1] 6. Positions 3,4 are vicinal.

Ring 2 (2',6'-Br): Hydrogens at 3', 4', 5'.[1] Positions 3',4' and 4',5' are vicinal.[1]

Metabolic Fate: Unlike PBB-153 (blocked positions), PBB-53 is metabolizable.[1] It

undergoes epoxidation at the 3,4-position, followed by NIH shift to form 4-hydroxy-2,2',5,6'-
tetrabromobiphenyl or 3-hydroxy-2,2',5,6'-tetrabromobiphenyl.[1]

Toxicity Implication: Hydroxylated PBBs (OH-PBBs) are structural analogs to thyroxine (T4)

and can disrupt thyroid hormone transport by binding to transthyretin (TTR).[1]

Visualizing the Degradation Network
The following diagram illustrates the divergent fate of PBB-53 under photolytic (abiotic) and

microbial (biotic) conditions.
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Figure 1: Divergent environmental and metabolic degradation pathways of PBB-53.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://en.wikipedia.org/wiki/Polybrominated_biphenyl
https://pubs.acs.org/doi/10.1021/es0720917
https://en.wikipedia.org/wiki/Polybrominated_biphenyl
https://www.researchgate.net/publication/5238542_Determination_of_physicochemical_properties_of_tetrabromobisphenol_A
https://superfund.berkeley.edu/pdf/45.pdf
https://pubs.acs.org/doi/abs/10.1021/es034761v
https://www.benchchem.com/product/b147475?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Polybrominated_biphenyl
https://pubmed.ncbi.nlm.nih.gov/18692310/
https://pubmed.ncbi.nlm.nih.gov/18692310/
https://www.researchgate.net/publication/5238542_Determination_of_physicochemical_properties_of_tetrabromobisphenol_A
https://superfund.berkeley.edu/pdf/45.pdf
https://www.benchchem.com/product/b147475/docs#technical-guide-environmental-fate-degradation-kinetics-of-pbb-53-1
https://www.benchchem.com/product/b147475/docs#technical-guide-environmental-fate-degradation-kinetics-of-pbb-53-1
https://www.benchchem.com/product/b147475/docs#technical-guide-environmental-fate-degradation-kinetics-of-pbb-53-1
https://www.benchchem.com/product/b147475/docs#technical-guide-environmental-fate-degradation-kinetics-of-pbb-53-1
https://www.benchchem.com/product/b147475?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147475?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147475?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

